Cell culture on microfabricated one-dimensional polymeric structures for bio-actuator and bio-bot applications†

Lab on a Chip Pub Date: 2015-02-17 DOI: 10.1039/C4LC01471E

Abstract

Here, we present the development, characterization and quantification of a novel 1D/2D like polymeric platform for cell culture. The platform consists of a 2D surface anchoring a long (few millimeters) narrow filament (1D) with a single cell scale (micro scale) cross section. We plate C2C12 cells on the platform and characterize their migration, proliferation, and differentiation patterns in contrast to 2D culture. We find that the cells land on the 2D surface, and then migrate to the filament only when the 2D surface has become nearly confluent. Individual and isolated cells randomly approaching the filament always retract away towards the 2D surface. Once on the filament, their differentiation to myotubes is expedited compared to that on 2D substrate. The myotubes generate periodic twitching forces that deform the filament producing more than 17 μm displacement at the tip. Such flagellar motion can be used to develop autonomous micro scale bio-bots.

Graphical abstract: Cell culture on microfabricated one-dimensional polymeric structures for bio-actuator and bio-bot applications
Cell culture on microfabricated one-dimensional polymeric structures for bio-actuator and bio-bot applications†
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